1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-((4-fluorophenyl)thio)ethan-1-one
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Description
1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-((4-fluorophenyl)thio)ethan-1-one is a useful research compound. Its molecular formula is C17H19FN4OS and its molecular weight is 346.42. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis in PI3 Kinase Inhibition
Research by Chen et al. (2010) outlines the stereoselective synthesis of an active metabolite of the potent PI3 kinase inhibitor PKI-179, demonstrating a method for achieving specific stereochemistry essential for biological activity (Chen et al., 2010).
Radioiodinated Derivatives for Radiopharmaceuticals
A study conducted by Rzeszotarski et al. (1984) explores the synthesis and evaluation of radioiodinated derivatives for potential use as radiopharmaceuticals, highlighting the application of triazole compounds in medical imaging (Rzeszotarski et al., 1984).
Neurokinin-1 Receptor Antagonism
Harrison et al. (2001) describe the synthesis of an orally active, water-soluble neurokinin-1 receptor antagonist, indicating the role of triazole compounds in developing treatments for conditions like emesis and depression (Harrison et al., 2001).
Muscarinic Activities of Quinuclidinyltriazole and Tetrazole Derivatives
Research on the synthesis of quinuclidinyltriazole and tetrazole derivatives by Wadsworth et al. (1992) evaluates their potency as muscarinic ligands, contributing to our understanding of neurotransmitter systems (Wadsworth et al., 1992).
Antifungal and Antibacterial Activity
Walsh et al. (1996) discuss the synthesis of 3-acetoxyazetidin-2-ones and 3-hydroxyazetidin-2-ones with notable antifungal and antibacterial activity, showing the potential of triazole derivatives in combating infections (Walsh et al., 1996).
Properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-1-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN4OS/c18-12-1-5-16(6-2-12)24-9-17(23)22-13-3-4-14(22)8-15(7-13)21-11-19-10-20-21/h1-2,5-6,10-11,13-15H,3-4,7-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACOUFRDRXPTQMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)CSC3=CC=C(C=C3)F)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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